N-({N'-[(E)-{4-[(2-Chlorophenyl)methoxy]phenyl}methylidene]hydrazinecarbonyl}methyl)benzamide

• Molecular Formula: C23H20ClN3O3
• Molecular Weight: 421.9 g/mol
• IUPAC Name: N-[2-[(2E)-2-[[4-[(2-chlorophenyl)methoxy]phenyl]methylidene]hydrazinyl]-2-oxoethyl]benzamide
• InChI: InChI=1S/C23H20ClN3O3/c24-21-9-5-4-8-19(21)16-30-20-12-10-17(11-13-20)14-26-27-22(28)15-25-23(29)18-6-2-1-3-7-18/h1-14H,15-16H2,(H,25,29)(H,27,28)/b26-14+
• InChI Key: ORWLSIYMCAQNIA-VULFUBBASA-N
• Isomeric SMILES: C1=CC=C(C=C1)C(=O)NCC(=O)N/N=C/C2=CC=C(C=C2)OCC3=CC=CC=C3Cl
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NCC(=O)NN=CC2=CC=C(C=C2)OCC3=CC=CC=C3Cl

Description

N-({N’-[(E)-{4-[(2-Chlorophenyl)methoxy]phenyl}methylidene]hydrazinecarbonyl}methyl)benzamide: is an organic compound with the chemical formula CHClNO.

• It belongs to the class of benzamides and is derived from benzoic acid.
• In its powdered form, it appears as a white solid, while in crystalline form, it appears as colorless crystals .

Preparation Methods

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Chemical Reactions Analysis

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Scientific Research Applications

Biology and Medicine:

Mechanism of Action

• The exact mechanism by which this compound exerts its effects remains an active area of research.
• Molecular targets and pathways involved need further investigation.

Comparison with Similar Compounds

Similar Compounds: